molecular formula C19H23N3O2 B7573055 N-(cyclohexylmethyl)-N-methyl-2-oxo-6-pyridin-4-yl-1H-pyridine-3-carboxamide

N-(cyclohexylmethyl)-N-methyl-2-oxo-6-pyridin-4-yl-1H-pyridine-3-carboxamide

Cat. No. B7573055
M. Wt: 325.4 g/mol
InChI Key: NVBHJDYEWHCKAM-UHFFFAOYSA-N
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Description

N-(cyclohexylmethyl)-N-methyl-2-oxo-6-pyridin-4-yl-1H-pyridine-3-carboxamide, also known as CMMP, is a chemical compound that has been extensively studied for its potential use in scientific research. CMMP is a pyridine-based compound that has been shown to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(cyclohexylmethyl)-N-methyl-2-oxo-6-pyridin-4-yl-1H-pyridine-3-carboxamide is not fully understood, but it is believed to involve the modulation of various neurotransmitters in the brain, including dopamine and serotonin. N-(cyclohexylmethyl)-N-methyl-2-oxo-6-pyridin-4-yl-1H-pyridine-3-carboxamide has also been shown to have an effect on the activity of certain enzymes, which may contribute to its anti-cancer properties.
Biochemical and Physiological Effects:
N-(cyclohexylmethyl)-N-methyl-2-oxo-6-pyridin-4-yl-1H-pyridine-3-carboxamide has a range of biochemical and physiological effects, including the modulation of neurotransmitter levels in the brain, the inhibition of cancer cell growth, and the potential to act as a scaffold for drug development. N-(cyclohexylmethyl)-N-methyl-2-oxo-6-pyridin-4-yl-1H-pyridine-3-carboxamide has also been shown to have an effect on the activity of certain enzymes, which may contribute to its anti-cancer properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-(cyclohexylmethyl)-N-methyl-2-oxo-6-pyridin-4-yl-1H-pyridine-3-carboxamide in lab experiments is its potential to act as a scaffold for the development of new drugs. Additionally, its ability to modulate neurotransmitter levels in the brain makes it a useful tool for studying the central nervous system. However, there are also limitations to using N-(cyclohexylmethyl)-N-methyl-2-oxo-6-pyridin-4-yl-1H-pyridine-3-carboxamide in lab experiments, including its complex synthesis process and the need for careful handling of chemicals.

Future Directions

There are many potential future directions for research on N-(cyclohexylmethyl)-N-methyl-2-oxo-6-pyridin-4-yl-1H-pyridine-3-carboxamide. One area of interest is its potential use in the treatment of neurological disorders, such as Parkinson's disease and depression. Additionally, researchers may explore its potential as a scaffold for the development of new drugs for a variety of conditions. Further studies may also be conducted to better understand the mechanism of action of N-(cyclohexylmethyl)-N-methyl-2-oxo-6-pyridin-4-yl-1H-pyridine-3-carboxamide and its effects on various enzymes and neurotransmitters.

Synthesis Methods

The synthesis of N-(cyclohexylmethyl)-N-methyl-2-oxo-6-pyridin-4-yl-1H-pyridine-3-carboxamide involves the reaction of cyclohexylmethylamine and 4-cyanopyridine-2-carboxylic acid in the presence of a catalyst. The resulting product is then treated with methylamine to form N-(cyclohexylmethyl)-N-methyl-2-oxo-6-pyridin-4-yl-1H-pyridine-3-carboxamide. The synthesis of N-(cyclohexylmethyl)-N-methyl-2-oxo-6-pyridin-4-yl-1H-pyridine-3-carboxamide is a complex process that requires careful attention to detail and proper handling of chemicals.

Scientific Research Applications

N-(cyclohexylmethyl)-N-methyl-2-oxo-6-pyridin-4-yl-1H-pyridine-3-carboxamide has been studied for its potential use in scientific research in a variety of fields, including neuroscience, cancer research, and drug discovery. N-(cyclohexylmethyl)-N-methyl-2-oxo-6-pyridin-4-yl-1H-pyridine-3-carboxamide has been shown to have a range of effects on the central nervous system, including the modulation of dopamine and serotonin levels. It has also been shown to have anti-cancer properties, with studies suggesting that it may inhibit the growth of certain types of cancer cells. Additionally, N-(cyclohexylmethyl)-N-methyl-2-oxo-6-pyridin-4-yl-1H-pyridine-3-carboxamide has been studied for its potential use in drug discovery, with researchers exploring its ability to act as a scaffold for the development of new drugs.

properties

IUPAC Name

N-(cyclohexylmethyl)-N-methyl-2-oxo-6-pyridin-4-yl-1H-pyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H23N3O2/c1-22(13-14-5-3-2-4-6-14)19(24)16-7-8-17(21-18(16)23)15-9-11-20-12-10-15/h7-12,14H,2-6,13H2,1H3,(H,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NVBHJDYEWHCKAM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC1CCCCC1)C(=O)C2=CC=C(NC2=O)C3=CC=NC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H23N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

325.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(cyclohexylmethyl)-N-methyl-2-oxo-6-pyridin-4-yl-1H-pyridine-3-carboxamide

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